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Compound of Interest

Compound Name: DI-SEC-OCTYLAMINE

Cat. No.: B1616327

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Di-sec-octylamine, a secondary amine with increasing relevance in various research and
development applications. This document is intended to serve as a core reference for scientists
and professionals in drug development and related fields, offering meticulously compiled data
and procedural insights.

Core Physical Characteristics

Di-sec-octylamine, identified by the CAS number 5412-92-0, is a branched-chain aliphatic
amine. Its molecular structure, consisting of two secondary octyl groups attached to a nitrogen
atom, imparts specific physical characteristics that are crucial for its application in chemical
synthesis and formulation.

Summary of Physical Properties

The following table summarizes the available quantitative data for the physical properties of Di-
sec-octylamine. It is important to note that due to the prevalence of its isomers, particularly Di-
n-octylamine, specific data for the sec-isomer is less abundant in publicly available literature.
The data presented here has been carefully curated from available sources.
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Physical Property Value Units Notes
Molecular Weight 241.46 g/mol Calculated
Boiling Point 298 °C [1]
Density 0.80 g/cm3 [1]
Melting Point 14.62 °C Estimated
Flash Point Not available °C
Refractive Index Not available

Insoluble in water; General property of
Solubility Soluble in organic similar long-chain

solvents amines.

Experimental Protocols for Property Determination

Accurate determination of physical properties is fundamental to the successful application of
any chemical compound. This section outlines the general experimental methodologies for
measuring the key physical properties of a liquid amine like Di-sec-octylamine.

Determination of Boiling Point

The boiling point of a high-boiling liquid such as Di-sec-octylamine can be determined using
several established methods. A common and effective technique is the distillation method.

Protocol:

o Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom
flask, a distillation head with a thermometer adapter, a condenser, and a receiving flask.

o Sample Preparation: Place a measured volume of Di-sec-octylamine into the round-bottom
flask along with a few boiling chips to ensure smooth boiling.

» Heating: Gently heat the flask using a heating mantle.
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o Observation: As the liquid heats, the vapor will rise and come into contact with the
thermometer bulb. The temperature will plateau at the boiling point of the substance.

» Data Recording: Record the temperature at which the liquid is actively boiling and
condensing in the condenser. This stable temperature is the boiling point.

Determination of Density

The density of a liquid can be accurately measured using a pycnometer or a hydrometer. The
pycnometer method is detailed below.

Protocol:
e Pycnometer Preparation: Clean and dry a pycnometer of a known volume.
e Mass of Empty Pycnometer: Accurately weigh the empty pycnometer.

o Mass of Pycnometer with Sample: Fill the pycnometer with Di-sec-octylamine, ensuring no
air bubbles are present, and weigh it again.

o Calculation: The mass of the liquid is the difference between the two weighings. The density
is then calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Determination of Refractive Index

The refractive index, a measure of how light propagates through a substance, is a valuable
physical constant. An Abbe refractometer is commonly used for this measurement.

Protocol:

 Instrument Calibration: Calibrate the Abbe refractometer using a standard liquid with a
known refractive index.

o Sample Application: Place a few drops of Di-sec-octylamine onto the prism of the
refractometer.

o Measurement: Close the prism and allow the sample to reach thermal equilibrium.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1616327?utm_src=pdf-body
https://www.benchchem.com/product/b1616327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Reading: Look through the eyepiece and adjust the controls until the dividing line between
the light and dark fields is sharp and centered on the crosshairs. Read the refractive index
from the instrument's scale.

Visualizing Experimental Workflow

To further clarify the experimental process, a logical workflow for the determination of a key
physical property, such as the boiling point, is presented below in the form of a Graphviz
diagram.

Boiling Point Determination Workflow

This guide provides a foundational understanding of the physical properties of Di-sec-
octylamine. For researchers and drug development professionals, having access to accurate
and well-documented physical data is paramount for modeling, formulation, and synthesis
activities. It is recommended to consult safety data sheets from suppliers for the most current
and comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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